3-(2,4-dimethoxyphenyl)-1-(4-fluorobenzyl)-5,6-dimethylthieno[2,3-d]pyrimidine-2,4(1H,3H)-dione

• CAS RN: 899928-39-3
• Molecular Formula: C23H21FN2O4S
• Molecular Weight: 440.49
• IUPAC Name: 3-(2,4-dimethoxyphenyl)-1-[(4-fluorophenyl)methyl]-5,6-dimethylthieno[2,3-d]pyrimidine-2,4-dione
• InChI: InChI=1S/C23H21FN2O4S/c1-13-14(2)31-22-20(13)21(27)26(18-10-9-17(29-3)11-19(18)30-4)23(28)25(22)12-15-5-7-16(24)8-6-15/h5-11H,12H2,1-4H3
• InChI Key: XGLZZKWMKKTVOY-UHFFFAOYSA-N
• SMILES: CC1=C(SC2=C1C(=O)N(C(=O)N2CC3=CC=C(C=C3)F)C4=C(C=C(C=C4)OC)OC)C
• solubility: not available

Description

The compound is a thieno[2,3-d]pyrimidine derivative. Thieno[2,3-d]pyrimidines are a class of compounds containing a thieno[2,3-d]pyrimidine moiety, which consists of a thiophene ring fused to a pyrimidine ring. They are known to exhibit a wide range of biological activities.

Synthesis Analysis

The synthesis of thieno[2,3-d]pyrimidines generally involves the cyclization of an appropriate precursor, often a pyrimidine derivative. The specific synthesis route for this compound would depend on the availability of starting materials and the desired synthetic pathway.

Molecular Structure Analysis

The molecule contains a thieno[2,3-d]pyrimidine core, which is a bicyclic system with a sulfur atom in one of the rings. It also has a 2,4-dimethoxyphenyl group and a 4-fluorobenzyl group attached to the core.

Chemical Reactions Analysis

Thieno[2,3-d]pyrimidines can participate in various chemical reactions, particularly at the reactive sites on the thiophene and pyrimidine rings. The specific reactions that this compound can undergo would depend on the reaction conditions and the presence of other functional groups.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the fluorine atom could affect its reactivity and the dimethoxyphenyl group could influence its solubility.

Mechanism of Action

The mechanism of action of thieno[2,3-d]pyrimidines depends on their specific biological target. Some thieno[2,3-d]pyrimidines are known to have antimicrobial activity, while others have been studied for their anticancer properties.

Safety and Hazards

As with any chemical compound, appropriate safety measures should be taken when handling this compound. The specific safety and hazard information would depend on its physical and chemical properties.

Future Directions

Thieno[2,3-d]pyrimidines are an active area of research due to their diverse biological activities. Future research could explore the potential biological activities of this specific compound, as well as its possible applications in medicine or other fields.